Cas no 955757-13-8 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
• CAS No: 955757-13-8
• MF: C₁₆H₁₅BrN₂O₃
• MW: 363.205903291702
• CID: 6303049
• PubChem ID: 16942857
• Update Time: 2025-06-30

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide
• 955757-13-8
• F2416-0071
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-5-bromofuran-2-carboxamide
• AKOS024646961

• Inchi： 1S/C16H15BrN2O3/c1-10(20)19-7-6-11-2-3-13(8-12(11)9-19)18-16(21)14-4-5-15(17)22-14/h2-5,8H,6-7,9H2,1H3,(H,18,21)
• InChI Key： ZACKHIYFNDELBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2C=CC3=C(C=2)CN(C(C)=O)CC3)=O)O1

Computed Properties

• Exact Mass: 362.02660g/mol
• Monoisotopic Mass: 362.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide (CAS No. 955757-13-8)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide, with the CAS number 955757-13-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a tetrahydroisoquinoline scaffold with a bromofuran moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity, which may offer unique interactions with biological targets.

The compound's molecular structure features a 2-acetyl group attached to a tetrahydroisoquinoline core, further linked to a 5-bromofuran-2-carboxamide unit. This arrangement suggests potential applications in drug discovery, especially in targeting enzymes or receptors associated with neurological and inflammatory pathways. The presence of the bromine atom enhances its reactivity, which could be leveraged in medicinal chemistry for selective modifications.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide due to their versatility in drug design. Searches for "tetrahydroisoquinoline derivatives" and "bromofuran applications" have surged, reflecting the demand for novel therapeutic agents. This compound aligns with trends in small molecule drug development, where researchers seek to optimize pharmacokinetic properties and reduce off-target effects.

One of the key advantages of this compound lies in its potential as a kinase inhibitor. Kinases are critical in cellular signaling, and their dysregulation is implicated in various diseases. The tetrahydroisoquinoline scaffold is known to interact with kinase domains, while the bromofuran group may contribute to binding affinity. Such properties make CAS 955757-13-8 a candidate for further investigation in oncology and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide involves multi-step organic reactions, including amidation and cyclization processes. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a topic frequently searched in academic databases. The compound's purity and stability are also critical factors, as they influence its suitability for biological assays.

Beyond its pharmaceutical potential, this compound has sparked interest in material science. The bromofuran moiety, for instance, could be utilized in the synthesis of organic electronic materials, where halogenated compounds play a role in charge transport. Such interdisciplinary applications highlight the versatility of CAS 955757-13-8 and its relevance to cutting-edge research.

In summary, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-bromofuran-2-carboxamide represents a promising compound with broad applicability in drug discovery and beyond. Its unique structure and functional groups position it as a valuable tool for scientists exploring new therapeutic and technological frontiers. As research progresses, this molecule may unlock novel insights into molecular interactions and chemical synthesis, addressing some of the most pressing challenges in modern science.